Cas no 1635-33-2 (2H-Pyran-2-one,5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-)

• Product Name: 2H-Pyran-2-one,5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-
• CAS No: 1635-33-2
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 117903
• PubChem ID: 5369129
• Update Time: 2025-04-18

2H-Pyran-2-one,5,6-dihydro-4-methoxy-6-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-
• kavain
• C011889
• Kavaine
• Kavain, (R)-isomer
• Kavain, (+-)-isomer
• Kavain, (R)-(E)-isomer
• Kavain, (E)-(+-)-isomer
• BRD-A75455249-001-12-9
• Neuronica
• Kavain (+/-)
• DTXSID00904756
• KAWAIN, (+/-)-
• SCHEMBL515203
• 4-Methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one
• UNII-5L1NI60TGB
• 2H-PYRAN-2-ONE, 5,6-DIHYDRO-4-METHOXY-6-((1E)-2-PHENYLETHENYL)-
• Cavain
• trans-5,6-Dihydro-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one
• DL-Kavain, analytical standard
• HMS3403L05
• BSPBio_001184
• Opera_ID_1395
• NCGC00089781-03
• 2,6-Heptadienoic acid, 5-hydroxy-3-methoxy-7-phenyl-, delta-lactone
• (+-)-kavain
• HMS1792L05
• 5L1NI60TGB
• SR-01000003014
• (+/-)-Kavain
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-, (E)-(+-)-
• 1635-33-2
• 4-methoxy-2-[(E)-2-phenylethenyl]-2,3-dihydropyran-6-one
• J-018461
• NCGC00018126-02
• MLS001148390
• CCG-208228
• MLS000069449
• 3155-48-4
• SR-01000003014-4
• 4-methoxy-6-styryl-5,6-dihydro-pyran-2-one
• rac-Kavain
• HMS2232L23
• BRD-A75455249-001-02-0
• AKOS015903213
• (+/-)-kawain
• Kawain, DL-
• CHEBI:156288
• CHEBI:91863
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-
• HMS1362L05
• (+-)-kawain
• MFCD00270446
• Q27262508
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-
• Kawain (+-)-form
• HMS1990L05
• DL-Kavain, primary pharmaceutical reference standard
• Prestwick_556
• CS-0018617
• CHEMBL1482039
• D,L-KAWAIN
• NCGC00089781-02
• 4-methoxy-6-[(1E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one
• KAWAIN (+/-)-FORM [MI]
• AS-75955
• 4-methoxy-6-[(e)-2-phenylethenyl]-5,6-dihydropyran-2-one
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-styryl-
• DL-Kavain
• HY-N2096
• DL-KAWAIN
• IDI1_002187
• (E)-4-methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one
• NCGC00018126-03
• trans-5,6-Dihydro-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one, DL-Kawain
• NCGC00018126-04
• CCRIS 9373
• SMR000059008
• XEAQIWGXBXCYFX-BQYQJAHWSA-N
• D,L-Kawin
• FT-0700030
• NS00006920
• SCHEMBL9016224
• SY231863
• Q27163656
• Bio2_000432
• (R)-(+)-Kavain
• KBio2_003092
• 5,6-Dihydro-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one
• KBio3_000947
• (+)- Kavain
• KBioGR_000524
• HMS3369B03
• KBio2_005660
• R,E)-4-Methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one
• MFCD00467093
• (2R)-4-methoxy-2-[(E)-2-phenylethenyl]-2,3-dihydropyran-6-one
• Bio2_000912
• KBio2_000524
• FT-0698219
• 4-methoxy-2-(2-phenylethenyl)-2,3-dihydropyran-6-one
• KBioSS_000524
• KBio3_000948
• DTXSID00859419
• D,L Kavain
• HMS3370O04

• Inchi： 1S/C14H14O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-8,10,12H,9H2,1H3/b8-7+
• InChI Key： XEAQIWGXBXCYFX-BQYQJAHWSA-N
• SMILES： O1C(C=C(CC1/C=C/C1C=CC=CC=1)OC)=O

Computed Properties

• Exact Mass: 230.094
• Monoisotopic Mass: 230.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.15
• Melting Point: 142-148℃
• Boiling Point: 432.6 °C at 760 mmHg
• Flash Point: 184.6 °C
• Refractive Index: 1.564
• PSA: 35.53000
• LogP: 2.54560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones